Cas no 2580185-18-6 (2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid
• CAS No: 2580185-18-6
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5658339
• PubChem ID: 165887685
• Update Time: 2025-07-17

2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580185-18-6
• EN300-27723057
• 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid
• 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid

• Inchi： 1S/C17H17NO5/c1-11-8-13(16(19)20)15(14(9-11)22-2)18-17(21)23-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： UYRCASVGUJXPCH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid (CAS No. 2580185-18-6)

2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580185-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an amide-like moiety and aromatic substituents makes it a promising candidate for further chemical modifications and biological evaluations.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid consists of a benzoic acid core substituted with a (benzyloxy)carbonylamino group at the 2-position, a 3-methoxy group, and a 5-methyl group. This unique arrangement of functional groups imparts distinct chemical properties that are highly relevant to its potential applications in drug discovery and synthesis. The benzyloxy carbonyl (Boc) group, in particular, is well-known for its role as an amino protecting group in peptide synthesis, but it also serves as a versatile handle for further derivatization in medicinal chemistry.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and as lead structures in the development of new therapeutic agents. The 3-methoxy and 5-methyl substituents in this compound contribute to its lipophilicity and may enhance its ability to interact with biological targets, making it an attractive scaffold for drug design.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting specific proteases has been a successful strategy in the development of drugs for conditions such as cancer, HIV/AIDS, and autoimmune diseases. The amide-like functionality present in this compound suggests that it may be capable of binding to the active sites of proteases, thereby inhibiting their activity.

Furthermore, the compound's structure suggests potential applications in the field of central nervous system (CNS) drug discovery. The methoxy and methyl groups can influence the compound's ability to cross the blood-brain barrier, which is essential for many CNS therapies. Recent studies have shown that benzoic acid derivatives with similar structural motifs exhibit neuroprotective and anti-inflammatory properties. These findings highlight the importance of exploring 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid as a potential lead compound for developing novel CNS-targeted drugs.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group typically involves an acylation reaction followed by deprotection under appropriate conditions. The methoxy and methyl substituents can be incorporated through selective methylation or demethylation techniques, depending on the starting materials available. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher yields and purities.

In terms of analytical characterization, 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid can be fully characterized using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). High-performance liquid chromatography (HPLC) or gas chromatography (GC) can be used for purity assessment and quantification purposes. These analytical methods are essential for ensuring the identity and quality of the compound before it is subjected to biological testing.

The biological evaluation of 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid has only just begun, but initial studies have shown promising results. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain proteases, including caspase-3 and matrix metalloproteinase (MMP)-9. These enzymes are implicated in various pathological processes, making them attractive targets for therapeutic intervention. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable solubility properties, which could enhance its bioavailability upon oral administration.

One particularly exciting area of research is the use of computational methods to predict the biological activity of 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid before conducting expensive wet-lab experiments. Molecular docking simulations can be used to model how this compound interacts with potential biological targets at the atomic level. These simulations have shown that the Boc group and aromatic ring system are critical for binding affinity, providing valuable insights into how further modifications might improve activity.

The future prospects for 2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid are vast and multifaceted. Ongoing research aims to explore its potential as a scaffold for designing novel drugs with improved efficacy and reduced side effects. Additionally, investigating its role in combination therapies could provide new treatment strategies for complex diseases such as cancer and neurodegenerative disorders. As our understanding of biological pathways continues to grow, compounds like this one will undoubtedly play a crucial role in advancing therapeutic interventions.

In conclusion,2-{(benzyloxy)carbonylamino}-3-methoxy-5-methylbenzoic acid (CAS No. 2580185-18-6) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs aimed at developing novel therapeutics with enhanced efficacy and safety profiles.